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Compound of Interest

Compound Name: D-Methionine sulfoxide

Cat. No.: B3049566

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stereospecific oxidation of D-
methionine, a reaction of significant interest in various fields, including pharmaceutical sciences
and biotechnology. The guide covers both enzymatic and chemical approaches to achieve this
stereospecific conversion, with a focus on quantitative data and detailed experimental
methodologies.

Enzymatic Oxidation of D-Methionine

The primary enzymatic route for the stereospecific oxidation of D-methionine involves D-amino
acid oxidase (DAAO), a flavoenzyme that catalyzes the oxidative deamination of D-amino
acids. This reaction is highly specific for the D-isomer, yielding the corresponding a-keto acid,
ammonia, and hydrogen peroxide.

Signaling Pathway: D-Amino Acid Oxidase Catalysis

The enzymatic oxidation of D-methionine by DAAO is the initial step in a potential metabolic
pathway and a key reaction in biocatalytic processes. The immediate product, 2-oxo-4-
(methylthio)butyric acid (KMB), can be further metabolized or used as a precursor for the
synthesis of other valuable compounds, such as L-methionine.
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 To cite this document: BenchChem. [Stereospecific Oxidation of D-Methionine: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3049566#stereospecific-oxidation-of-d-methionine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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